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Compound of Interest

Compound Name: AZ7550-d5

Cat. No.: B12403811 Get Quote

AZ7550-d5: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZ7550-d5, a deuterated active

metabolite of the third-generation EGFR tyrosine kinase inhibitor, Osimertinib. This document is

intended for researchers and professionals in the fields of oncology, pharmacology, and drug

development.

Introduction
AZ7550-d5 is the deuterium-labeled form of AZ7550, a significant active metabolite of

Osimertinib.[1][2] Osimertinib is a crucial therapeutic agent in the treatment of non-small cell

lung cancer (NSCLC), particularly in patients with EGFR mutations.[3] AZ7550 itself is an

inhibitor of both the Insulin-like Growth Factor 1 Receptor (IGF-1R) and the Epidermal Growth

Factor Receptor (EGFR).[4][5] The deuteration in AZ7550-d5 makes it a valuable tool for

various research applications, including its use as an internal standard in pharmacokinetic and

metabolic studies.

Supplier Information
AZ7550-d5 is available from various chemical suppliers specializing in research compounds.

One such supplier is MedChemExpress.[1][2] Researchers should contact the supplier directly

for purchasing inquiries and to obtain a batch-specific Certificate of Analysis.
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Certificate of Analysis (Representative)
While a batch-specific Certificate of Analysis must be obtained from the supplier, a

representative example is provided below to illustrate the typical data provided.

Test Specification Representative Results

Appearance White to off-white solid Conforms

Purity (HPLC) ≥98% 99.5%

¹H NMR Conforms to structure Conforms

Mass Spectrum Conforms to structure Conforms

Molecular Formula C₂₇H₂₆D₅N₇O₂ C₂₇H₂₆D₅N₇O₂

Molecular Weight 490.61 490.61

Deuterium Incorporation ≥98% 99.2%

Physicochemical Properties
Property Value

Molecular Formula C₂₇H₂₆D₅N₇O₂

Molecular Weight 490.61 g/mol

CAS Number 2719690-99-8

Synonyms AZ-7550-d5, Osimertinib metabolite M3-d5

Chemical Name

N-(4-methoxy-5-((4-(1-methyl-1H-indol-3-

yl)pyrimidin-2-yl)amino)-2-(methyl(2-

(methylamino-d3)ethyl-1,1-

d2)amino)phenyl)acrylamide

Note: The exact position of deuterium labeling may vary. The provided chemical name reflects

a possible labeling pattern.

Biological Activity
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AZ7550 is an active metabolite of Osimertinib and functions as an inhibitor of both IGF-1R and

EGFR.[4][5] It demonstrates a similar potency and selectivity profile to its parent compound,

Osimertinib.[3]

Target IC₅₀ Cell Line Assay Type

IGF-1R 1.6 µM - Biochemical Assay

EGFR (Double

Mutant)
45 nM H1975 Cell-based Assay

EGFR (Activating

Mutant)
26 nM PC9 Cell-based Assay

EGFR (Wild Type) 786 nM LoVo Cell-based Assay

Data for non-deuterated AZ7550.[4]

Signaling Pathways
AZ7550 exerts its biological effects by inhibiting the signaling pathways downstream of EGFR

and IGF-1R. Both receptors, upon activation, trigger cascades including the PI3K/AKT/mTOR

and RAS/RAF/MAPK pathways, which are critical for cell proliferation, survival, and growth.[6]
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Click to download full resolution via product page

Figure 1: EGFR Signaling Pathway Inhibition by AZ7550-d5.
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Figure 2: IGF-1R Signaling Pathway Inhibition by AZ7550-d5.

Experimental Protocols
Detailed experimental protocols are essential for reproducible research. Below are

representative protocols for key assays involving AZ7550-d5.

EGFR/IGF-1R Phosphorylation Assay (Western Blot)
This protocol is designed to assess the inhibitory effect of AZ7550-d5 on the phosphorylation of

EGFR and IGF-1R in a cellular context.

1. Cell Culture and Treatment:

Culture EGFR or IGF-1R expressing cancer cell lines (e.g., H1975, PC9) in appropriate

media to 70-80% confluency.
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Serum-starve the cells for 12-24 hours to reduce basal receptor phosphorylation.

Pre-treat cells with varying concentrations of AZ7550-d5 for 2 hours.

Stimulate the cells with an appropriate ligand (e.g., 100 ng/mL EGF for EGFR, 100 ng/mL

IGF-1 for IGF-1R) for 15 minutes.

2. Protein Extraction:

Wash cells with ice-cold phosphate-buffered saline (PBS).

Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Centrifuge the lysates to pellet cellular debris and collect the supernatant.

Determine the protein concentration of each lysate using a BCA or Bradford assay.

3. Western Blotting:

Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered

saline with Tween 20 (TBST) for 1 hour at room temperature.

Incubate the membrane with primary antibodies against phospho-EGFR (e.g., Tyr1068), total

EGFR, phospho-IGF-1R (e.g., Tyr1135/1136), total IGF-1R, and a loading control (e.g.,

GAPDH or β-actin) overnight at 4°C.

Wash the membrane with TBST.

Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane with TBST.

Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.
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Quantification of AZ7550-d5 in Biological Matrices (LC-
MS/MS)
This protocol outlines a general method for the quantification of AZ7550-d5, often used as an

internal standard, in plasma samples.

1. Sample Preparation (Protein Precipitation):

To 50 µL of plasma in a microcentrifuge tube, add a known concentration of a suitable

internal standard (if AZ7550-d5 is the analyte, a different stable isotope-labeled compound

would be used).

Add 150 µL of cold acetonitrile to precipitate proteins.

Vortex the samples for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube for analysis.

2. LC-MS/MS Conditions (Representative):

LC System: UPLC system

Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Flow Rate: 0.4 mL/min

Gradient: A suitable gradient to ensure separation from other components.

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Positive electrospray ionization (ESI+)
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MRM Transitions: Specific precursor-to-product ion transitions for AZ7550-d5 and the

internal standard must be optimized.

3. Data Analysis:

Construct a calibration curve using standards of known concentrations.

Determine the concentration of AZ7550-d5 in the unknown samples by comparing their peak

area ratios (analyte/internal standard) to the calibration curve.

Conclusion
AZ7550-d5 is a critical research tool for studying the pharmacology of Osimertinib and for

investigating the roles of EGFR and IGF-1R signaling in cancer. Its use as an internal standard

in bioanalytical methods ensures accuracy and precision in pharmacokinetic and metabolic

studies. The information provided in this guide serves as a comprehensive resource for

researchers utilizing this compound in their studies. For specific applications, further

optimization of the provided protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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